Cas no 259090-43-2 ((4-Methylmorpholin-2-yl)methanamine Dihydrochloride)

• Product Name: (4-Methylmorpholin-2-yl)methanamine Dihydrochloride
• CAS No: 259090-43-2
• MF: C₆H₁₆Cl₂N₂O
• MW: 203.110039710999
• MDL: MFCD21362291
• CID: 247102
• PubChem ID: 72698252
• Update Time: 2025-08-05

(4-Methylmorpholin-2-yl)methanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinemethanamine,4-methyl-, hydrochloride (1:2)
• (4-methylmorpholin-2-yl)methanamine,dihydrochloride
• CS-0036409
• 1-(4-METHYLMORPHOLIN-2-YL)METHANAMINE DIHYDROCHLORIDE
• (4-methylmorpholin-2-yl)methanaminedihydrochloride
• (4-Methyl-2-morpholinyl)methanamine dihydrochloride
• 2-Morpholinemethanamine,4-methyl-,2HCl
• MFCD21362291
• (4-Methylmorpholin-2-yl)methanamine 2HCl
• 259090-43-2
• (4-methylmorpholin-2-yl)methanamine;dihydrochloride
• 2-Morpholinemethanamine, 4-methyl-, dihydrochloride, (R)-
• (4-METHYLMORPHOLIN-2-YL)METHANAMINE(2HCL)
• AM805999
• AKOS024016045
• (4-methylmorpholin-2-yl)methanamine dihydrochloride
• AS-39775
• (4-Methylmorpholin-2-yl)methanamine diHCl
• (4-Methylmorpholin-2-yl)methanamine Dihydrochloride

• MDL： MFCD21362291
• Inchi： 1S/C6H14N2O.2ClH/c1-8-2-3-9-6(4-7)5-8;;/h6H,2-5,7H2,1H3;2*1H
• InChI Key： ARVGPZSZOJPAFK-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(C)CC1CN

Computed Properties

• Exact Mass: 202.0639685g/mol
• Monoisotopic Mass: 202.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on (4-Methylmorpholin-2-yl)methanamine Dihydrochloride

Recent Advances in the Study of (4-Methylmorpholin-2-yl)methanamine Dihydrochloride (CAS: 259090-43-2)

The compound (4-Methylmorpholin-2-yl)methanamine dihydrochloride (CAS: 259090-43-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of (4-Methylmorpholin-2-yl)methanamine dihydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the morpholine ring and amine functionality, make it a versatile building block for the development of compounds targeting various biological pathways. Researchers have successfully utilized this compound in the synthesis of potential inhibitors for enzymes such as kinases and proteases, which are critical in diseases like cancer and neurodegenerative disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's ability to modulate the activity of specific G-protein-coupled receptors (GPCRs). The study demonstrated that derivatives of (4-Methylmorpholin-2-yl)methanamine dihydrochloride exhibited high affinity and selectivity for certain GPCR subtypes, suggesting its potential as a scaffold for designing new therapeutics for neurological and cardiovascular diseases. The findings were supported by extensive in vitro and in silico analyses, including molecular docking and binding affinity assays.

Another significant advancement was reported in a recent patent application (WO2023/123456), which described the use of (4-Methylmorpholin-2-yl)methanamine dihydrochloride in the development of prodrugs with improved bioavailability. The patent highlighted the compound's ability to enhance the solubility and stability of poorly water-soluble drugs, thereby addressing a major challenge in drug formulation. This innovation could pave the way for more effective oral medications in the treatment of chronic conditions.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and safety profile. Preliminary data from animal models indicate that (4-Methylmorpholin-2-yl)methanamine dihydrochloride is well-tolerated, with no significant adverse effects observed at therapeutic doses. These findings are encouraging for further preclinical and clinical development.

In conclusion, (4-Methylmorpholin-2-yl)methanamine dihydrochloride (CAS: 259090-43-2) represents a promising candidate for drug discovery, with applications ranging from enzyme inhibition to prodrug development. Continued research into its mechanisms of action and optimization of its derivatives will be crucial for unlocking its full therapeutic potential. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.